2-(2-morpholinoacetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(2-morpholin-4-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C14H19N3O3S/c15-13(19)12-9-2-1-3-10(9)21-14(12)16-11(18)8-17-4-6-20-7-5-17/h1-8H2,(H2,15,19)(H,16,18)
• InChI Key: GNHVOJOKJJKBBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)CN3CCOCC3
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

The compound “2-(2-morpholinoacetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide” belongs to the class of thiophene derivatives. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of thiophene carboxamide analogs has been described in various studies. These studies have reported the design, synthesis, and structure-activity relationships of a range of analogs. The synthesis involves the use of various chemical reactions and techniques, and the resulting compounds have been evaluated for their biological activities.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The molecular structure of thiophene derivatives, including “2-(2-morpholinoacetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide”, can be analyzed using various techniques, including X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thiophene carboxamide analogs have been described in various studies. These reactions involve the use of various reagents and conditions, and the resulting compounds have been evaluated for their biological activities.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Future Directions

The development of novel thiophene derivatives with improved therapeutic properties is a topic of ongoing research. Future studies may focus on the design and synthesis of new structural prototypes with more effective pharmacological activity.